Cas no 1935698-79-5 (ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate)

• Product Name: ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
• CAS No: 1935698-79-5
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 6576937
• PubChem ID: 121583059
• Update Time: 2025-06-14

ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
• AKOS030739036
• Z2063398704
• EN300-26688944
• 1935698-79-5

• Inchi： 1S/C18H21N3O4/c1-2-24-17(23)13-4-5-15-14(10-13)21(8-9-25-15)11-16(22)20-18(12-19)6-3-7-18/h4-5,10H,2-3,6-9,11H2,1H3,(H,20,22)
• InChI Key： PBEJKWWAZGKOGZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)OCC)=CC=2N(CC1)CC(NC1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.7Ų

Additional information on ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate

Research Brief on Ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate (CAS: 1935698-79-5)

The compound ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate (CAS: 1935698-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazine scaffold and cyanocyclobutyl carbamoyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate exhibits selective binding affinity to certain enzyme targets, which could be leveraged for the treatment of neurodegenerative diseases and inflammatory conditions. The structural features of this compound, particularly the cyanocyclobutyl group, are believed to enhance its stability and bioavailability, making it a viable candidate for oral administration.

Recent synthetic approaches to this compound have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that employs catalytic asymmetric hydrogenation to achieve high enantiomeric purity. This advancement is critical for ensuring the compound's efficacy and safety in preclinical studies. Additionally, computational modeling has been utilized to predict its pharmacokinetic properties, further supporting its potential as a therapeutic agent.

In vitro and in vivo studies have provided preliminary evidence of the compound's pharmacological activity. For instance, research conducted on animal models demonstrated its ability to cross the blood-brain barrier, a desirable trait for central nervous system-targeted therapies. Furthermore, its anti-inflammatory effects were observed in models of chronic inflammation, suggesting a broader applicability beyond neurological disorders. These findings underscore the need for further investigation into its therapeutic potential and safety profile.

Despite these promising results, challenges remain in the development of ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in subsequent research phases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 4-{[(1-cyanocyclobutyl)carbamoyl]methyl}-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate represents a promising avenue for drug discovery. Its unique chemical structure and preliminary biological activity warrant further exploration, particularly in the context of neurodegenerative and inflammatory diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical use.